3-(Tert-butyl)-3'-methyl-[1,1'-biphenyl]-4-ol

• Molecular Formula: C17H20O
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 2-tert-butyl-4-(3-methylphenyl)phenol
• InChI: InChI=1S/C17H20O/c1-12-6-5-7-13(10-12)14-8-9-16(18)15(11-14)17(2,3)4/h5-11,18H,1-4H3
• InChI Key: SHNFHFYHZCSNGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=C(C=C2)O)C(C)(C)C

Description

3-(Tert-butyl)-3'-methyl-[1,1'-biphenyl]-4-ol (CAS 887340-16-1) is a biphenyl derivative of significant interest in medicinal chemistry and materials science, with a molecular formula of C17H20O and a molecular weight of 240.34 g/mol . This compound is part of the biphenyl family, which are recognized as phytoalexins—naturally occurring defense compounds produced by plants . Recent scientific investigations highlight the potential of synthetic biphenyl derivatives as structurally innovative antibacterial agents against drug-resistant pathogens . Studies indicate that introducing specific substituents, such as tert-butyl groups, onto the biphenyl scaffold can enhance biological activity, making this compound a valuable scaffold for developing new antibiotics targeting critical Gram-positive and Gram-negative bacteria, including members of the ESKAPE panel . Furthermore, the tert-butyl phenolic structure aligns this compound with a class of chemicals known as tert-butyl phenolic antioxidants (TBP-AOs) . These compounds are extensively utilized for their ability to inhibit oxidation, functioning as stabilizers and protectants in various industrial and consumer applications, including polymers, lubricants, and cosmetics . The mechanism of action for its antioxidant properties is rooted in the phenol group's capacity to donate a hydrogen atom to neutralize free radicals, thereby interrupting oxidative chain reactions. The bulky tert-butyl group provides steric hindrance, which stabilizes the molecule and enhances its efficacy as a radical scavenger . Researchers can leverage 3-(Tert-butyl)-3'-methyl-[1,1'-biphenyl]-4-ol as a key intermediate in organic synthesis or as a standard in bioactivity assays. It is recommended to store the product sealed in a dry environment at room temperature (20-22 °C) to maintain stability . This product is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Key Findings and Implications

• Steric Effects : Tert-butyl groups improve metabolic stability but may hinder synthetic accessibility (e.g., lower yields in halogenated derivatives ).
• Electronic Effects : Electron-withdrawing groups (e.g., CF₃, Cl) enhance electrophilicity, enabling diverse functionalization but complicating purification .

Q & A

Q. What are the most reliable synthetic routes for 3-(tert-butyl)-3'-methyl-[1,1'-biphenyl]-4-ol?

The compound can be synthesized via Suzuki-Miyaura cross-coupling between a boronic acid derivative and a halogenated biphenyl precursor. Key steps include:

• Using palladium catalysts (e.g., Pd(PPh₃)₄) in anhydrous solvents like tetrahydrofuran (THF) or dimethoxyethane (DME) .
• Introducing the tert-butyl and methyl groups via regioselective alkylation or directed ortho-metalation strategies .
• Purification via column chromatography (e.g., silica gel, ethyl acetate/hexane gradients) to isolate the product .

Q. How can the purity and structural integrity of this compound be validated experimentally?

• Reverse-phase HPLC with a C18 column (e.g., Newcrom R1) under isocratic conditions (acetonitrile/water, 70:30) can assess purity .
• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR in deuterated dimethyl sulfoxide (DMSO-d₆) confirm substituent positions and stereochemistry. For example, the tert-butyl group appears as a singlet (~1.3 ppm), while the phenolic -OH resonates near 9.5 ppm .
• High-Resolution Mass Spectrometry (HRMS) validates molecular weight with <2 ppm error .

Advanced Research Questions

Q. How can contradictions in NMR data (e.g., unexpected splitting or integration) be resolved for this compound?

• Variable-Temperature NMR (VT-NMR) helps distinguish between rotational isomers (atropisomers) caused by hindered rotation of the biphenyl system. For example, cooling to −40°C may resolve overlapping peaks .
• 2D NMR techniques (COSY, HSQC, HMBC) map coupling interactions and confirm connectivity, particularly for overlapping aromatic protons .

Q. What strategies optimize the synthetic yield of 3-(tert-butyl)-3'-methyl-[1,1'-biphenyl]-4-ol in cross-coupling reactions?

• Precatalyst selection : Pd(OAc)₂ with SPhos ligand improves coupling efficiency for sterically hindered substrates .
• Microwave-assisted synthesis reduces reaction time (e.g., 30 minutes at 120°C vs. 24 hours under reflux) while maintaining yield .
• Protecting the phenolic -OH with tert-butyldimethylsilyl (TBS) groups prevents side reactions during alkylation steps .

Q. How do substituent modifications (e.g., tert-butyl vs. methyl groups) influence the compound’s biological activity?

• Comparative assays : Replace the tert-butyl group with smaller alkyl chains (e.g., isopropyl) and evaluate binding affinity in estrogen receptor (ER) or Bcl-xL inhibition assays. The tert-butyl group enhances hydrophobic interactions in protein pockets .
• LogP measurements : Determine partition coefficients to correlate substituent bulk with membrane permeability .

Q. What computational methods predict the compound’s reactivity in C–H functionalization reactions?

• Density Functional Theory (DFT) calculates activation energies for ortho vs. para C–H bond cleavage. Meta-substituted tert-butyl groups direct electrophilic substitution to the para position .
• Molecular docking (e.g., AutoDock Vina) models interactions with enzymatic active sites, such as cytochrome P450 isoforms, to predict metabolic pathways .

Q. How can the compound’s estrogenic activity be assessed in vitro?

• Luciferase reporter assays in ERα/β-transfected HEK293 cells measure transcriptional activation. Competitor assays with 17β-estradiol quantify antagonistic effects .
• Surface Plasmon Resonance (SPR) determines binding kinetics to immobilized ER ligand-binding domains .